molecular formula C19H25N5OS B2798826 5-((4-Ethylpiperazin-1-yl)(m-tolyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol CAS No. 869343-50-0

5-((4-Ethylpiperazin-1-yl)(m-tolyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

Cat. No. B2798826
CAS RN: 869343-50-0
M. Wt: 371.5
InChI Key: YYMVLPNNNOCFST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-((4-Ethylpiperazin-1-yl)(m-tolyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C19H25N5OS and its molecular weight is 371.5. The purity is usually 95%.
BenchChem offers high-quality 5-((4-Ethylpiperazin-1-yl)(m-tolyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-((4-Ethylpiperazin-1-yl)(m-tolyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential Inhibitors of 15-Lipoxygenase

Derivatives related to the specified compound have been synthesized and evaluated for their potential as inhibitors of 15-lipoxygenase (15-LO), a critical enzyme involved in the metabolism of polyunsaturated fatty acids. Compounds with structural similarities showed significant inhibitory activity, indicating potential research applications in targeting inflammatory and other related diseases (Asghari et al., 2016).

Antimicrobial Activity

Another set of derivatives bearing structural resemblance to the specified compound has been synthesized and tested for antimicrobial activity. The compounds exhibited potential antibacterial and antifungal effects against various microorganisms, suggesting their application in the development of new antimicrobial agents (Taha, 2008).

Biochemical Process Influence

The creation of new compounds within similar chemical families, aiming at combining pyrazole and 1,2,4-triazole fragments, shows promise in influencing biochemical processes. This research direction is attractive due to the potential bioavailability of these molecules and their ability to modulate biochemical pathways, making them relevant for drug discovery and development (Fedotov & Hotsulia, 2022).

Analgesic Activities

Compounds structurally related to "5-((4-Ethylpiperazin-1-yl)(m-tolyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol" have been characterized for their analgesic activities. Their molecular structures, including specific derivatives of isothiazolopyridine, have been analyzed for potential analgesic action, providing a basis for further pharmaceutical research and development in pain management (Karczmarzyk & Malinka, 2008).

Antifungal and Fungicidal Effects

Research into the synthesis of similar compounds has provided insights into their potential effects on lanosterol-14α-demethylase activity. This enzyme is crucial in sterol biosynthesis in fungi, suggesting that compounds within this chemical family could serve as starting points for the development of substances with fungistatic and fungicidal properties, contributing to antifungal drug research (Reddy et al., 2010).

properties

IUPAC Name

5-[(4-ethylpiperazin-1-yl)-(3-methylphenyl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H25N5OS/c1-4-22-8-10-23(11-9-22)16(15-7-5-6-13(2)12-15)17-18(25)24-19(26-17)20-14(3)21-24/h5-7,12,16,25H,4,8-11H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YYMVLPNNNOCFST-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1CCN(CC1)C(C2=CC=CC(=C2)C)C3=C(N4C(=NC(=N4)C)S3)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H25N5OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

371.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-((4-Ethylpiperazin-1-yl)(m-tolyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.